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Compound of Interest

Compound Name: Diisobutyl sulfoxide

Cat. No.: B1605190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the safety data for diisobutyl sulfoxide. A comprehensive,

officially sanctioned Safety Data Sheet (SDS) for diisobutyl sulfoxide (CAS Number: 3085-

40-3) is not readily available in the public domain. Major chemical suppliers offer this

compound on an "as-is" basis, often without extensive safety and handling documentation. This

guide compiles the available data for diisobutyl sulfoxide and presents a detailed safety

profile of the closely related and well-documented compound, dimethyl sulfoxide (DMSO), as a

surrogate for establishing general safety protocols for this class of chemicals.

Disclaimer: The following information for dimethyl sulfoxide (DMSO) is provided as a reference

due to the limited data on diisobutyl sulfoxide. While structurally related, the toxicological and

physical properties of these two compounds will differ. Always handle all chemicals with caution

and in accordance with established laboratory safety practices.

Diisobutyl Sulfoxide (CAS: 3085-40-3): Available
Data
Limited information is available for the physical and chemical properties of diisobutyl
sulfoxide. The data that has been compiled is presented below.

Physical and Chemical Properties of Diisobutyl
Sulfoxide
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Property Value Source

Molecular Formula C8H18OS

Molecular Weight 162.29 g/mol

Boiling Point 263.4°C at 760 mmHg

Density 0.949 g/cm³

Flash Point 113.1°C

Dipole Moment 3.90 D

Reactivity and Synthesis
Diisobutyl sulfoxide can be synthesized by the oxidation of diisobutyl sulfide. It can function

as both an oxidizing and a reducing agent depending on the reaction conditions. Like other

sulfoxides, it can be used in oxidation reactions such as the Swern and Moffatt oxidations to

convert alcohols to aldehydes or ketones.

Diisobutyl Sulfide

Diisobutyl Sulfoxide

Oxidation

Oxidizing Agent
(e.g., Hydrogen Peroxide)

Click to download full resolution via product page

Diagram 1: Synthesis of Diisobutyl Sulfoxide

Dimethyl Sulfoxide (DMSO) (CAS: 67-68-5): A Safety
Reference
Due to the lack of a comprehensive SDS for diisobutyl sulfoxide, the detailed safety

information for dimethyl sulfoxide (DMSO) is provided below as a guide for handling a related

sulfoxide compound.
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Physical and Chemical Properties of Dimethyl Sulfoxide
(DMSO)

Property Value Source

Molecular Formula C₂H₆OS

Molecular Weight 78.13 g/mol

Appearance Colorless, hygroscopic liquid

Odor Odorless to mild garlic-like

Boiling Point 189°C (372°F)

Melting Point 19°C (66°F)

Flash Point 87°C (188.6°F) - closed cup

Autoignition Temperature 301°C (573.8°F)

Vapor Pressure 0.55 mbar @ 20°C

Density 1.100 g/mL @ 20°C

Solubility in Water Miscible

Toxicological Information for Dimethyl Sulfoxide (DMSO)
DMSO is known for its low toxicity. However, it can readily penetrate the skin and may carry

other dissolved substances with it.

Metric Value Species Route Source

LD50 14,500 mg/kg Rat Oral

Potential Health Effects:

Inhalation: May cause respiratory tract irritation. High concentrations of vapor may lead to

headache, dizziness, and sedation.
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Skin Contact: May cause mild irritation. A key hazard is its ability to be absorbed through the

skin, potentially carrying dissolved toxic materials into the body.

Eye Contact: May cause eye irritation.

Ingestion: May cause gastrointestinal irritation, nausea, vomiting, and a garlic-like taste on

the breath.

Handling and Storage
Handling:

Handle in a well-ventilated area.

Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

(butyl rubber is recommended), safety goggles, and a lab coat.

Keep away from heat, sparks, and open flames.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

The substance is hygroscopic and should be protected from moisture.
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Diagram 2: Workflow for Handling Chemicals with Limited Safety Data

Emergency Procedures for Dimethyl Sulfoxide (DMSO)
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The following procedures are based on the known properties of DMSO and should be adapted

for any sulfoxide compound in the absence of specific data.

First Aid Measures:

Inhalation: Move to fresh air. If not breathing, give artificial respiration.

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Combustible liquid. Vapors are heavier than air and may travel to a source

of ignition and flash back. Hazardous combustion products include carbon oxides and sulfur

oxides.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Diagram 3: Emergency Response for Sulfoxide Compounds

Experimental Protocols
Detailed experimental protocols involving diisobutyl sulfoxide are not widely published in

readily accessible literature. Researchers should develop their own protocols based on the

limited data available and the general principles of handling sulfoxide solvents. When

substituting for other solvents, initial trials should be conducted on a small scale to assess

reactivity, solubility, and safety.

Conclusion
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The available safety information for diisobutyl sulfoxide is limited, which necessitates a

cautious approach by researchers. While it shares a structural class with the well-characterized

dimethyl sulfoxide, direct extrapolation of all safety data is not advisable. The data and

procedural diagrams provided in this guide are intended to support a thorough risk

assessment. It is imperative for researchers to handle diisobutyl sulfoxide with stringent

safety controls, including the use of appropriate engineering controls and personal protective

equipment, until more comprehensive safety data becomes available.

To cite this document: BenchChem. [Navigating the Data Gap: A Technical Safety Guide to
Diisobutyl Sulfoxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1605190#diisobutyl-sulfoxide-safety-data-sheet-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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